![molecular formula C16H20N2O3 B5301217 1-cyclopentyl-3-[(4-methoxyphenyl)amino]-2,5-pyrrolidinedione](/img/structure/B5301217.png)
1-cyclopentyl-3-[(4-methoxyphenyl)amino]-2,5-pyrrolidinedione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-cyclopentyl-3-[(4-methoxyphenyl)amino]-2,5-pyrrolidinedione, also known as CPP-109, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. CPP-109 belongs to a class of compounds known as gamma-aminobutyric acid (GABA) modulators, which have been shown to have significant effects on the central nervous system.
Mechanism of Action
1-cyclopentyl-3-[(4-methoxyphenyl)amino]-2,5-pyrrolidinedione works by inhibiting the activity of an enzyme known as GABA transaminase, which is responsible for breaking down GABA. By inhibiting this enzyme, this compound increases the levels of GABA in the brain, which has been shown to have a calming effect and reduce the cravings associated with addiction.
Biochemical and Physiological Effects
This compound has been shown to have significant effects on the central nervous system, including changes in brain activity and neurotransmitter levels. Studies have also shown that this compound can reduce the symptoms of anxiety and depression, making it a potential treatment for these conditions.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-cyclopentyl-3-[(4-methoxyphenyl)amino]-2,5-pyrrolidinedione in lab experiments is its specificity for GABA transaminase, which reduces the risk of off-target effects. However, the synthesis process for this compound is complex and requires specialized equipment and expertise, which can limit its availability for research purposes.
Future Directions
There are several potential directions for future research on 1-cyclopentyl-3-[(4-methoxyphenyl)amino]-2,5-pyrrolidinedione. One area of interest is the use of this compound as a treatment for other addictive substances, such as opioids and alcohol. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and to identify any potential side effects or safety concerns. Finally, there is a need for the development of more efficient and cost-effective synthesis methods for this compound to increase its availability for research purposes.
Synthesis Methods
1-cyclopentyl-3-[(4-methoxyphenyl)amino]-2,5-pyrrolidinedione can be synthesized through a multi-step process involving the reaction of various chemical reagents. The synthesis process involves the use of several organic solvents and requires strict adherence to safety protocols to prevent exposure to harmful chemicals.
Scientific Research Applications
1-cyclopentyl-3-[(4-methoxyphenyl)amino]-2,5-pyrrolidinedione has been the subject of extensive scientific research due to its potential therapeutic applications. One of the most promising areas of research involves the use of this compound as a treatment for addiction. Studies have shown that this compound can effectively block the effects of cocaine and other addictive substances, making it a potential candidate for addiction treatment.
properties
IUPAC Name |
1-cyclopentyl-3-(4-methoxyanilino)pyrrolidine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O3/c1-21-13-8-6-11(7-9-13)17-14-10-15(19)18(16(14)20)12-4-2-3-5-12/h6-9,12,14,17H,2-5,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACPIBOBKFNPAJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC2CC(=O)N(C2=O)C3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.